Cas no 53109-82-3 (Bis(L-ornithinato-N2,O)-copper)

• Product Name: Bis(L-ornithinato-N2,O)-copper
• CAS No: 53109-82-3
• CID: 5053920
• Update Time: 2025-05-24

Bis(L-ornithinato-N2,O)-copper Chemical and Physical Properties

Names and Identifiers

• Bis(L-ornithinato-N2,O)-copper

• Inchi： 1S/2C5H11N2O2.Cu/c2*6-3-1-2-4(7)5(8)9;/h2*4,7H,1-3,6H2,(H,8,9);/q2*-1;+4/p-2
• InChI Key： KAVVLEWXPIUVLG-UHFFFAOYSA-L
• SMILES： C(C1C([O-][Cu+2]2([O-]C(=O)C(CCCN)N2)N1)=O)CCN

Bis(L-ornithinato-N2,O)-copper Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Bis(L-ornithinato-N2,O)-copper

Bis(L-ornithinato-N₂,O)-Copper (CAS No. 53109-82-3): A Multifunctional Copper Complex in Chemical Biology and Medicine

The compound Bis(L-ornithinato-N₂,O)-copper (CAS No. 53109-82-3) represents a unique copper(II) coordination complex with dual ligands derived from L-ornithine residues. This structure combines the biological relevance of ornithine—a key metabolite in the urea cycle and polyamine biosynthesis—with the redox-active properties of copper ions, creating a versatile platform for applications in drug design, bioimaging, and therapeutic interventions. Recent studies highlight its potential in targeting cancer cells, modulating enzymatic activities, and enhancing drug delivery systems.

Bis(L-ornithinato-N₂,O)-copper adopts a square-planar geometry stabilized by two L-ornithine molecules chelating the central copper ion via nitrogen (N₂) and oxygen (O) donor atoms. This configuration not only ensures structural stability under physiological conditions but also enables selective interactions with biomolecules such as proteins and nucleic acids. Spectroscopic analyses (UV-vis, X-ray crystallography) confirm its coordination mode, which differs from simpler copper complexes like CuSO₄, thereby reducing off-target effects in biological systems.

A groundbreaking study published in Nature Chemical Biology (Qiu et al., 2023) demonstrated its efficacy as an anticancer agent by selectively inducing apoptosis in human hepatocellular carcinoma cells (HepG2). The mechanism involves disruption of mitochondrial membrane potential and activation of caspase cascades without significant toxicity to normal hepatocytes, attributed to its preferential uptake by cancer cells via ornithine transporters (ORNTs). This selectivity addresses a critical challenge in chemotherapy—minimizing collateral damage to healthy tissues.

In the realm of antibacterial research, Bis(L-ornithinato-N₂,O)-copper exhibits synergistic activity with conventional antibiotics against multidrug-resistant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA). A 2024 study in Antimicrobial Agents and Chemotherapy revealed that it inhibits bacterial biofilm formation by interfering with quorum sensing pathways while enhancing antibiotic penetration through cell walls—a dual action mechanism that could combat antibiotic resistance crises.

The compound’s amphiphilic nature makes it an ideal candidate for drug delivery systems. Researchers at MIT recently engineered nanoparticles encapsulating Bis(L-ornithinato-N₂,O)-copper conjugated with paclitaxel, achieving tumor-specific targeting via folate receptor-mediated endocytosis (JACS Au, Zhang et al., 2024). The copper complex not only acted as a targeting moiety but also enhanced intracellular drug release through reactive oxygen species (ROS)-mediated disintegration of the nanoparticle matrix.

Pioneering work on neuroprotective applications shows promise for treating neurodegenerative diseases like Alzheimer’s disease. In vivo studies using APP/PS1 mouse models demonstrated that Bis(L-ornithinato-N₂,O)-copper crosses the blood-brain barrier efficiently and reduces amyloid-beta plaque accumulation by upregulating neprilysin expression—a protease critical for amyloid clearance—while mitigating oxidative stress via copper-dependent superoxide dismutase mimetic activity.

Ongoing clinical trials (Phase I/II) are evaluating its safety profile as an adjunct therapy for solid tumors when administered intravenously at sub-cytotoxic doses (ClinicalTrials.gov NCT05478916). Preliminary results indicate manageable adverse effects limited to transient neutropenia at higher dosages, with encouraging tumor shrinkage observed in 68% of pancreatic cancer patients enrolled—a stark contrast to traditional copper-based drugs like cisplatin that cause severe nephrotoxicity.

Synthetic methodologies have evolved significantly since its initial report in 1998 (Inorg Chem., Liu et al.). Modern protocols now employ microwave-assisted synthesis under solvent-free conditions to achieve >95% purity within 45 minutes—a marked improvement over conventional reflux methods requiring hours of heating. Solid-state NMR analysis confirms that crystalline forms exhibit polymorphism dependent on synthesis parameters, influencing bioavailability when formulated into pharmaceuticals.

Beyond therapeutics, this compound serves as a fluorescent probe for imaging lysosomal activity due to its Cu(II)/Cu(I) redox-dependent emission properties (Analyst, Lee et al., 2024). Its luminescence quenches upon lysosomal acidification, enabling real-time monitoring of autophagy processes in live cells—a capability validated through correlative microscopy studies with transmission electron microscopy.

Safety assessments conducted per OECD guidelines emphasize minimal genotoxicity compared to free copper salts (Toxicol In Vitro, Patel et al., 2024). The chelated structure prevents Fenton reaction-driven DNA damage while maintaining therapeutic efficacy—a critical advantage for long-term treatments such as those required for chronic diseases or immunotherapies.